Cas no 2228603-99-2 (3-methyl-2-(2-methylbut-3-yn-2-yl)furan)

• Product Name: 3-methyl-2-(2-methylbut-3-yn-2-yl)furan
• CAS No: 2228603-99-2
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 6344525
• PubChem ID: 165611676
• Update Time: 2025-10-19

3-methyl-2-(2-methylbut-3-yn-2-yl)furan Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(2-methylbut-3-yn-2-yl)furan
• 2228603-99-2
• EN300-1739723

• Inchi： 1S/C10H12O/c1-5-10(3,4)9-8(2)6-7-11-9/h1,6-7H,2-4H3
• InChI Key： SOVLQRSVWIWITE-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(C#C)(C)C

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 13.1Ų

Additional information on 3-methyl-2-(2-methylbut-3-yn-2-yl)furan

Introduction to 3-methyl-2-(2-methylbut-3-yn-2-yl)furan (CAS No: 2228603-99-2)

3-methyl-2-(2-methylbut-3-yn-2-yl)furan, identified by the Chemical Abstracts Service Number (CAS No) 2228603-99-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and utility in the synthesis of various pharmacologically active molecules. The structural features of 3-methyl-2-(2-methylbut-3-yn-2-yl)furan, particularly its combination of a furan ring, a methyl group, and an alkyne substituent, make it a versatile intermediate for further chemical modifications and functionalization.

The synthesis of 3-methyl-2-(2-methylbut-3-yn-2-yl)furan involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The presence of the furan ring provides a reactive site for various chemical reactions, including nucleophilic additions, electrophilic substitutions, and cyclizations. Additionally, the alkyne moiety introduces further reactivity, allowing for cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. These features make 3-methyl-2-(2-methylbut-3-yn-2-yl)furan a valuable building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. Furan derivatives have been extensively studied due to their ability to modulate various biological pathways. For instance, compounds containing the furan scaffold have shown promise in treating neurological disorders, infectious diseases, and inflammatory conditions. The specific structural motif of 3-methyl-2-(2-methylbut-3-yn-2-yl)furan suggests potential applications in drug discovery, particularly in the design of molecules that target enzyme inhibition or receptor binding.

The alkyne substituent in 3-methyl-2-(2-methylbut-3-yn-2-yl)furan is particularly noteworthy, as alkynes are widely used in medicinal chemistry for their ability to introduce rigid structures into drug candidates. This rigidity can enhance binding affinity and selectivity, which are critical factors in drug design. Furthermore, alkynes can be readily converted into other functional groups through various chemical reactions, such as hydroxylation or carboxylation, expanding the synthetic possibilities for derivatives of this compound.

Recent advancements in computational chemistry have also contributed to the study of 3-methyl-2-(2-methylbut-3-yn-2-yl)furan. Molecular modeling techniques allow researchers to predict the biological activity and pharmacokinetic properties of this compound before conducting costly experimental trials. These simulations can help identify optimal analogs for further development, streamlining the drug discovery process. Additionally, machine learning algorithms have been employed to analyze large datasets containing structural and activity information, leading to more informed decisions regarding molecular design.

The pharmaceutical industry has increasingly recognized the importance of green chemistry principles in drug development. This has led to efforts to optimize synthetic routes for compounds like 3-methyl-2-(2-methylbut-3-yln)-furan, focusing on reducing waste and improving atom economy. Catalytic methods have been particularly favored in these endeavors, as they offer higher efficiencies and selectivities compared to traditional stoichiometric approaches. The use of transition metal catalysts has enabled novel transformations that would be otherwise challenging or impractical.

Another area of interest is the exploration of 3-methyl--(22methylbut--32yn--22y1)--furan's potential in material science applications beyond its pharmaceutical uses. Furan derivatives have been investigated for their role in organic electronics due to their ability to form conjugated systems that exhibit favorable electronic properties. The presence of both aromatic and alkyne moieties in this compound could make it a candidate for developing new materials with applications in optoelectronics or photovoltaics.

In conclusion,33methyl--22(22methylbut--33yn--22y1)--furan (CAS No: 222860399--22) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique structural features provide opportunities for diverse chemical modifications and functionalization，making it an invaluable intermediate in synthetic organic chemistry。The ongoing research into this compound underscores its importance as a building block for novel therapeutics and advanced materials，highlighting its versatility and utility across multiple scientific disciplines。